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Compound of Interest

Compound Name:
1,3-Dimethoxy-4-methyl-2-

nitrobenzene

CAS No.: 1378831-08-3

Cat. No.: B2990353

Get Quote

Executive Summary & Compound Identity
Fenebrutinib (GDC-0853) is a highly selective, non-covalent, reversible inhibitor of Bruton’s

Tyrosine Kinase (BTK), currently under investigation for autoimmune disorders including

Multiple Sclerosis (MS), Rheumatoid Arthritis (RA), and SLE.[1][2][3] Unlike covalent BTK

inhibitors (e.g., Ibrutinib) that target Cys481, Fenebrutinib relies on hydrogen bonding and

hydrophobic interactions, necessitating precise PK/PD monitoring to ensure efficacy without

off-target toxicity.

This guide compares the analytical performance of Triple Quadrupole (QqQ) systems versus

High-Resolution Mass Spectrometry (HRMS) for the detection and quantification of CAS

1378831-08-3.
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Property Detail

CAS Number 1378831-08-3

Common Name Fenebrutinib (GDC-0853)

Molecular Formula C₂₂H₂₂N₆O₃

Exact Mass 418.1753 Da

Precursor Ion [M+H]⁺ m/z 419.2

Key Functional Groups
Aminopyridinone core, Tricyclic lactam,

Hydroxymethyl-pyrazole

Fragmentation Pattern Analysis (The "Fingerprint")
Understanding the dissociation of the [M+H]⁺ ion (m/z 419.2) is critical for selecting robust

MRM transitions. Fenebrutinib exhibits a distinct fragmentation pathway driven by its

hydroxymethyl and amide functionalities.

Theoretical & Observed Fragmentation Pathway
The fragmentation of GDC-0853 under Collision-Induced Dissociation (CID) typically follows

these stages:

Dehydration (Neutral Loss of H₂O): The hydroxymethyl groups on the pyrazole or phenyl ring

are labile, leading to an immediate loss of water (18 Da).

Transition:419.2 → 401.2

Utility: High abundance but low specificity (common in ESI source fragmentation).

Core Cleavage: Higher collision energies (CE) break the amide linkers or the ether bond

connecting the tricyclic core.

Deep Fragments:m/z 321.9 and m/z 265.1 (Characteristic of the tricyclic/pyridinone core

retained after side-chain loss).
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Visualization: Fragmentation Logic Tree
The following diagram illustrates the logical flow of ion generation, critical for method

development.
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Caption: Predicted fragmentation pathway for GDC-0853. The 419.2 → 321.9 transition is

recommended for quantitation due to higher specificity than water loss.

Comparative Performance Guide: QqQ vs. HRMS
This section objectively compares two standard industry workflows for GDC-0853 analysis:

Targeted Quantitation (QqQ) and Metabolite Identification (HRMS).

Experimental Setup
Platform A (Quant): Sciex Triple Quad™ 6500+ (ESI Positive).
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Platform B (Qual): Thermo Q-Exactive™ Orbitrap (HCD Fragmentation).

Column: Waters ACQUITY UPLC BEH C18 (2.1 x 50 mm, 1.7 µm).

Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile.

Performance Data Comparison
Feature

Method A: Triple Quad
(MRM)

Method B: Orbitrap
(PRM/DDA)

Primary Application
PK/PD quantification in

plasma/microsomes.

Metabolite ID & structural

elucidation.

Detection Mode MRM (419.2 → 321.9) Full Scan MS / dd-MS²

Sensitivity (LLOQ) High (0.5 - 1.0 ng/mL) Moderate (2.0 - 5.0 ng/mL)

Linearity Range 1.0 – 3000 ng/mL (R² > 0.995) 5.0 – 2000 ng/mL

Selectivity
Unit Resolution (0.7 Da). Risk

of isobaric interference.

High Resolution (>30,000).

Distinguishes isobars.

Throughput < 3.0 min/sample 5.0 - 10.0 min/sample

Expert Insight: When to use which?
Use QqQ (Method A) for routine bioanalysis where sensitivity is paramount. The 419.2 →

321.9 transition is robust against matrix effects in human liver microsomes (HLM).

Use HRMS (Method B) during early discovery to track bioactivation. Fenebrutinib forms

reactive intermediates (iminium ions) trapped by glutathione; only HRMS can accurately

resolve these adducts (e.g., GSH adduct m/z ~724) from background noise.

Detailed Experimental Protocols
Protocol A: Optimized MRM Quantification (QqQ)
Objective: Quantify GDC-0853 in plasma with maximum sensitivity.
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Stock Preparation: Dissolve 1 mg GDC-0853 in DMSO to yield 1 mg/mL. Dilute working

standards in 50:50 ACN:Water.

Sample Extraction (Protein Precipitation):

Aliquot 50 µL plasma.

Add 150 µL Acetonitrile containing Internal Standard (e.g., Savolitinib or d4-Fenebrutinib).

Vortex (1 min) and Centrifuge (10,000 rpm, 10 min).

Transfer supernatant to vial.

LC Parameters:

Flow Rate: 0.4 mL/min.

Gradient: 5% B (0-0.5 min) → 95% B (2.0 min) → 5% B (2.1 min).

MS Source Settings (ESI+):

Spray Voltage: 4500 V.

Temp: 500°C.

MRM Table:

Quantifier: 419.2 → 321.9 (CE: 30 eV).

Qualifier: 419.2 → 401.2 (CE: 15 eV).

Protocol B: Structural Elucidation (HRMS)
Objective: Identify reactive metabolites (Bioactivation study).

Incubation: Incubate 10 µM GDC-0853 with HLM (1 mg/mL) and NADPH (1 mM) for 60 min

at 37°C.
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Trapping: Add Glutathione (GSH) or Potassium Cyanide (KCN) to trap reactive iminium

intermediates.[4]

MS Acquisition:

Mode: Data-Dependent Acquisition (Top 5).

Resolution: 70,000 (Full MS), 17,500 (MS²).

Stepped NCE: 20, 40, 60 (to capture both labile water loss and core fragments).

Workflow Visualization
The following diagram details the decision matrix for selecting the correct protocol.
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Caption: Analytical workflow selector. Choose QqQ for validated PK studies and HRMS for

metabolic stability/bioactivation screening.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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